D-myo-Inositol 1-monophosphate Cyclohexylammonium Salt

• IUPAC Name: cyclohexanamine;[(2R,3R,5S,6R)-2,3,4,5,6-pentahydroxycyclohexyl] dihydrogen phosphate
• InChI: InChI=1S/C6H13N.C6H13O9P/c7-6-4-2-1-3-5-6;7-1-2(8)4(10)6(5(11)3(1)9)15-16(12,13)14/h6H,1-5,7H2;1-11H,(H2,12,13,14)/t;1?,2-,3+,4-,5-,6?/m.1/s1
• InChI Key: CIDVDWGHBSYGCB-MDRKMWFQSA-N
• Canonical SMILES: C1CCC(CC1)N.C1(C(C(C(C(C1O)O)OP(=O)(O)O)O)O)O
• Isomeric SMILES: C1CCC(CC1)N.[C@H]1([C@H](C([C@@H]([C@@H](C1O)O)O)OP(=O)(O)O)O)O
• Molecular Formula: C12H26NO9P
• Molecular Weight: 359.31 g/mol
• CAS RN: 106032-59-1

Description

“D-myo-Inositol 1-monophosphate Cyclohexylammonium Salt” is a chemical compound with the empirical formula C6H13O9P · 2C6H13N. It is derived from soybean L-α-phosphatidylinositol and is available as a lyophilized powder. The compound has a molecular weight of 458.48.

Molecular Structure Analysis

The molecular structure of “D-myo-Inositol 1-monophosphate Cyclohexylammonium Salt” can be represented by the SMILES string NC1CCCCC1.O[C@H]2C@HC@@HC@H(O)=O)C@H[C@@H]2O. The InChI string is 1S/C6H13N.C6H13O9P/c7-6-4-2-1-3-5-6;7-1-2(8)4(10)6(5(11)3(1)9)15-16(12,13)14/h6H,1-5,7H2;1-11H,(H2,12,13,14)/t;1-,2-,3+,4-,5-,6-/m.1/s1.

Physical And Chemical Properties Analysis

“D-myo-Inositol 1-monophosphate Cyclohexylammonium Salt” is a lyophilized powder. It is soluble in water. The compound has a molecular weight of 458.48.

Scientific Research Applications

• Synthesis and Stereochemistry : D-myo-Inositol 1-monophosphate Cyclohexylammonium Salt is used in the chiral synthesis of D- and L-myo-inositol 1,4,5-trisphosphate, highlighting its importance in stereochemistry and synthesis processes (Tegge & Ballou, 1989).

• Role in Plant Biochemistry : It plays a central role in plant biochemistry and physiology, impacting growth and development. This is seen in the conversion of D-glucose-6-P to 1L-myo-inositol-1-P, a crucial step in plant metabolism (Loewus & Murthy, 2000).

• Cell Signaling and Medicine : Its derivatives, especially myo-inositol 1,4,5-trisphosphate, are significant in cell signaling. It has medical relevance in conditions like neurodegenerative diseases and diabetes (Thomas, Mills, & Potter, 2016).

• Enzymatic Synthesis Applications : Enzymatic synthesis methods for D-myo-inositol 1,4,5-trisphosphate, starting from D-myo-Inositol 1-monophosphate, are explored, showing its application in biochemical synthesis processes (Ling & Ozaki, 1993).

• Protonation Equilibria Studies : Studies on D-myo-inositol 1,2,6-tris(phosphate) and related compounds have provided insights into the protonation equilibria of these molecules, which is fundamental to understanding their biochemical behavior (Mernissi-Arifi et al., 1995).

• Nutritional Studies : The compound's derivatives, specifically myo-inositol hexaphosphate, are studied for their nutritional aspects, such as interaction with mineral elements, influencing their bioavailability in foods (Persson et al., 1998).

• Inositol Monophosphatase Research : Research on myo-inositol monophosphatase, an enzyme that hydrolyzes monophosphates of inositol, indicates its potential role in bipolar disease and underscores its importance in the inositol second messenger system (Parthasarathy et al., 1994).

• Therapeutic Applications in PCOS : The therapeutic applications of inositol, including its stereoisomers like D-chiro-inositol, are significant in the treatment of conditions like Polycystic Ovary Syndrome (PCOS), demonstrating its medical relevance (Bizzarri & Carlomagno, 2014).

Safety and Hazards

“D-myo-Inositol 1-monophosphate Cyclohexylammonium Salt” is classified under GHS07. It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The compound should be stored at -20°C.